Ethylene Diamine Ethylene Diamine Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91°F and a melting point of 47°F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.
Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane.
1, 2-Ethanediamine, also known as en or edamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 2-Ethanediamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 2-Ethanediamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 1, 2-ethanediamine is primarily located in the cytoplasm. 1, 2-Ethanediamine participates in a number of enzymatic reactions. In particular, 1, 2-ethanediamine can be biosynthesized from ethane. 1, 2-Ethanediamine is also a parent compound for other transformation products, including but not limited to, ethylenebis(dithiocarbamic acid), ethylenediamine dihydrochloride, and ethylenediamine derivative.
Brand Name: Vulcanchem
CAS No.: 107-15-3
VCID: VC0042938
InChI: InChI=1S/C2H8N2/c3-1-2-4/h1-4H2
SMILES: C(CN)N
Molecular Formula: H2NCH2CH2NH2
C2H8N2
NH2CH2CH2NH2
C2H8N2
Molecular Weight: 60.1 g/mol

Ethylene Diamine

CAS No.: 107-15-3

Reference Standards

VCID: VC0042938

Molecular Formula: H2NCH2CH2NH2
C2H8N2
NH2CH2CH2NH2
C2H8N2

Molecular Weight: 60.1 g/mol

Ethylene Diamine - 107-15-3

CAS No. 107-15-3
Product Name Ethylene Diamine
Molecular Formula H2NCH2CH2NH2
C2H8N2
NH2CH2CH2NH2
C2H8N2
Molecular Weight 60.1 g/mol
IUPAC Name ethane-1,2-diamine
Standard InChI InChI=1S/C2H8N2/c3-1-2-4/h1-4H2
Standard InChIKey PIICEJLVQHRZGT-UHFFFAOYSA-N
Impurities The ammonia-dichloroethane reaction yields the entire family of ethyleneamines: EDA, DEDA, DETA, TETA, TEPA, PEHA and AEP. The percent yield of each amine is determined by the ratio of dichloroethene to ammonia.
SMILES C(CN)N
Canonical SMILES C(CN)N
Boiling Point 241 °F at 760 mm Hg (EPA, 1998)
117.0 °C
116-117 °C
117 °C
241°F
Colorform Water-white liquid
Colorless, viscous liquid ... [Note: A solid below 47 degrees F].
Density 0.898 at 77 °F (EPA, 1998)
0.898 @ 25 °C/4 °C
Relative density (water = 1): 0.9
0.91
Flash Point 93 °F (EPA, 1998)
104 °F (40 °C) CLOSED CUP, 150 °F (66 °C) OPEN CUP /ANHYDROUS 76%/
110 °F (closed cup)
33.9 °C (open cup), 43.3 °C (closed cup)
34 °C c.c.
93°F
Melting Point 46 °F (EPA, 1998)
11.1 °C
8.5 °C
11°C
47°F
Physical Description Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91°F and a melting point of 47°F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.
Liquid
COLOURLESS-TO-YELLOW HYGROSCOPIC LIQUID WITH PUNGENT ODOUR.
Colorless, viscous liquid with an ammonia-like odor.
Colorless, viscous liquid with an ammonia-like odor. [fungicide] [Note: A solid below 47°F.]
Description Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91°F and a melting point of 47°F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.
Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane.
1, 2-Ethanediamine, also known as en or edamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 2-Ethanediamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 2-Ethanediamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 1, 2-ethanediamine is primarily located in the cytoplasm. 1, 2-Ethanediamine participates in a number of enzymatic reactions. In particular, 1, 2-ethanediamine can be biosynthesized from ethane. 1, 2-Ethanediamine is also a parent compound for other transformation products, including but not limited to, ethylenebis(dithiocarbamic acid), ethylenediamine dihydrochloride, and ethylenediamine derivative.
Related CAS 14852-17-6 (unspecified phosphate)
15467-15-9 (unspecified hydrochloride)
18299-54-2 (mono-hydrochloride)
20829-66-7 (dinitrate)
22029-36-3 (sulfate[1:1])
25723-52-8 (unspecified sulfate)
333-18-6 (di-hydrochloride)
5700-49-2 (di-hydriodide)
624-59-9 (di-hydrobromide)
Solubility greater than or equal to 100 mg/mL at 63° F (NTP, 1992)
16.64 M
Sol in benzene unless insufficiently dried; slightly sol in ether
SOL IN ALL PROPORTIONS IN ETHYL ALCOHOL; VERY SOL IN WATER
Water solubility = 1X10+6 mg/l
Miscible with water, oxygenated and aromatic solvents
1000 mg/mL
Solubility in water: miscible
Miscible
Synonyms 1,2-diaminoethane
1,2-ethanediamine
edamine
ethane-1,2-diamine
ethyl diamine
ethylenediamine
ethylenediamine (1:1) sulfate
ethylenediamine (1:1) sulfite
ethylenediamine conjugate acid
ethylenediamine dihydrobromide
ethylenediamine dihydrochloride
ethylenediamine dihydrogen iodide
ethylenediamine dihydroiodide
ethylenediamine dinitrate
ethylenediamine hydrochloride
ethylenediamine monohydrochloride
ethylenediamine phosphate
ethylenediamine sulfate
ethylenediamine, 3H-labeled cpd
Vapor Density 2.07 (EPA, 1998) (Relative to Air)
2.07 (AIR= 1)
Relative vapor density (air = 1): 2.1
2.07
Vapor Pressure 10.7 mm Hg at 68 °F (EPA, 1998)
12.00 mmHg
12.1 mm Hg @ 25 °C
Vapor pressure, kPa at 20 °C: 1.4
11 mmHg
PubChem Compound 3301
Last Modified Nov 11 2021
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